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Compound of Interest

Compound Name: 6-TRITC

Cat. No.: B149068

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylrhodamine isothiocyanate (TRITC) is a widely utilized fluorescent dye in biological
research for the covalent labeling of proteins, particularly antibodies. Its isothiocyanate group
readily reacts with primary amine groups on biomolecules to form a stable thiourea bond. 6-
TRITC, one of the two isomers of TRITC, exhibits bright orange-red fluorescence, making it an
excellent candidate for various applications including immunofluorescence microscopy, flow
cytometry, and bioconjugation. This document provides detailed protocols for the preparation of
6-TRITC stock solutions and the determination of appropriate working concentrations for
common applications.

Physicochemical and Spectroscopic Properties

Properly preparing and handling 6-TRITC solutions are critical for successful and reproducible
experimental outcomes. The following table summarizes the key properties of 6-TRITC.
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Property Value Reference(s)
Molecular Weight 443.52 g/mol [1112]
i . ~544 - 552 nm (in
Excitation Maximum (Aex) [31141[5]
Methanol/DMSOQO)
o , ~572 - 590 nm (in
Emission Maximum (Aem) [31141[5]
Methanol/DMSO)

N ) ~85,000 - 100,000 M~1cm~1 (in
Molar Extinction Coefficient (g) 617181
Methanol)

Soluble in DMSO, DMF,

Solubility chloroform, methanol, and [11[3]114]
ethanol.
Deep violet to dark red

Appearance [11[3]

powder.

Experimental Protocols
Preparation of 6-TRITC Stock Solution

The preparation of a concentrated stock solution is the first critical step in utilizing 6-TRITC for
labeling. Anhydrous dimethyl sulfoxide (DMSO) is the most common solvent for preparing
TRITC stock solutions due to its high solvating power and compatibility with subsequent
aqueous dilutions for labeling reactions.

Materials:

6-TRITC powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes
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Protocol:

e Equilibrate 6-TRITC: Allow the vial of 6-TRITC powder to come to room temperature before
opening to prevent condensation of moisture, which can hydrolyze the reactive
isothiocyanate group.

» Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial of 6-TRITC to
achieve a desired stock concentration, typically 1-10 mg/mL.[7][9][10] For example, to
prepare a 1 mg/mL stock solution from 1 mg of 6-TRITC, add 1 mL of anhydrous DMSO.

» Dissolution: Vortex the solution thoroughly to ensure the 6-TRITC is completely dissolved.
The solution should be clear and free of any particulates.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C,
protected from light and moisture.[1][2][10] When stored properly, the stock solution is stable
for at least 2 years.[1][2]
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Workflow for Preparing 6-TRITC Stock Solution
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Workflow for 6-TRITC Bioconjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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